Cas no 127136-33-8 (N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine)

N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine structure
127136-33-8 structure
Product Name:N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine
CAS No:127136-33-8
MF:C23H21N3O
MW:355.432345151901
CID:1224946
PubChem ID:182792
Update Time:2025-04-20

N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine
    • N-(4-morpholin-4-ylphenyl)benzo[g]quinolin-4-amine
    • NSC-766482
    • DTXSID50155418
    • NSC766482
    • IDI1_019567
    • HMS1473L07
    • 127136-33-8
    • Oprea1_400313
    • NCGC00176882-01
    • ChemDiv3_000249
    • N-(4-Morpholin-4-ylphenyl)benzo(g)quinolin-4-amine
    • AKOS001589630
    • BRD-K68249169-001-01-2
    • MMV006861
    • GNF-Pf-5288
    • CHEMBL582666
    • Inchi: 1S/C23H21N3O/c1-2-4-18-16-23-21(15-17(18)3-1)22(9-10-24-23)25-19-5-7-20(8-6-19)26-11-13-27-14-12-26/h1-10,15-16H,11-14H2,(H,24,25)
    • InChI Key: BFLBDFBTHQVGNL-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2)NC2C=CN=C3C=C4C=CC=CC4=CC=23)CC1

Computed Properties

  • Exact Mass: 355.16863
  • Monoisotopic Mass: 355.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.39
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